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Compound of Interest

Compound Name: 4-Fluorophenylacetic acid

Cat. No.: B049661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluorophenylacetic acid, a key
chemical intermediate. The document details its chemical and physical properties, primary
applications, synthesis protocols, analytical methods, and safety information, tailored for
professionals in research and drug development.

Core Chemical Identity

4-Fluorophenylacetic acid, also known as 2-(4-fluorophenyl)acetic acid, is an aromatic
carboxylic acid.[1] The presence of a fluorine atom on the phenyl ring significantly influences
the molecule's electronic properties, enhancing the pharmacological and biological activity of its
derivatives.[1][2][3][4]

Table 1: Chemical Identifiers
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Identifier

CAS Number

Value

405-50-5[2][5][6]

Molecular Formula

CsH7FO:[5][7][8]

Molecular Weight 154.14 g/mol [5][6][9]

IUPAC Name 2-(4-fluorophenyl)acetic acid[7][9]
4-Fluorobenzeneacetic acid, p-

Synonyms ) )
Fluorophenylacetic acid[5][9]

InChl Key MGKPFALCNDRSQD-UHFFFAOYSA-N[6][7]

| SMILES | OC(=0)Cclccc(F)ccl[6][7] |

Physicochemical Properties

4-Fluorophenylacetic acid is a white to off-white crystalline solid at room temperature.[2][8] Its

physical and chemical characteristics are crucial for its application in synthesis and formulation.

Table 2: Physicochemical Properties

Property Value
White to off-white crystalline powder or
Appearance
crystals[2][3][8]
Melting Point 81-83 °C[5][6]
Boiling Point 164 °C (at 2.25 torr)[5][10]
Flash Point >100 °C[5]
Density 1.27 g/cm3[8]
N Insoluble in water; Soluble in ethanol, methanol,
Solubility
and DMSO[3][8][11][12]
pKa Data not readily available in search results
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| LogP | 1.6[9][13] |

Applications in Research and Development

4-Fluorophenylacetic acid is a versatile building block primarily used as an intermediate in
the synthesis of more complex molecules across various industries.[1][2]

o Pharmaceuticals: It is a crucial precursor in the synthesis of a range of pharmaceuticals.[1]
[2][4] Its most notable applications include the production of fluorinated anesthetics, non-
steroidal anti-inflammatory drugs (NSAIDs), and analgesics.[1][2][7][8] The fluorine
substitution often improves the metabolic stability and bioavailability of the final drug product.
[2][3] It is also used in the development of anti-viral agents, specifically as a building block
for antagonists of the human CCRS5 receptor, a key target in anti-HIV-1 therapy.[2]

o Agrochemicals: In agricultural chemistry, this compound serves as an intermediate for
creating herbicides, fungicides, and pesticides, contributing to crop protection.[1][4][8]

o Biochemical Research: Researchers utilize 4-fluorophenylacetic acid in studies involving
enzyme inhibition and receptor binding to elucidate drug mechanisms of action.[1][4][8]

o Material Science: It finds use in the synthesis of polymers and other materials to enhance
properties like thermal stability.[1]
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Applications of 4-Fluorophenylacetic Acid.

Experimental Protocols

Detailed methodologies are critical for the successful application of 4-Fluorophenylacetic acid
in synthesis. Below are summaries of cited experimental protocols.

A cited patent outlines a method for preparing 4-Fluorophenylacetic acid starting from 4-
fluoroaniline.[14] This multi-step process involves a diazotization-addition reaction followed by

hydrolysis.
Methodology:
» Diazotization-Addition:

o Dissolve 2509 of 4-fluoroaniline in 800g of 15% HCI with heating and stirring until the
solution is clear.

o Cool the mixture to a temperature range of -5to0 5 °C.
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o Add 400g of dichloromethane, 20g of tetramethylammonium chloride, and 20g of copper
chloride.

o Slowly add a solution of 210g of sodium nitrite in water, maintaining the temperature.
o Concurrently, add a dichloromethane solution containing 2509 of vinylidene chloride.
o Allow the insulation reaction to proceed for 2 hours.

o After completion, quench any excess nitrous acid. The intermediate product formed is 1-
(2,2,2-trichloroethyl)-4-fluorobenzene.

e Hydrolysis:

[¢]

In a three-necked flask under a nitrogen atmosphere, add 400g of 25% hydrochloric acid.

Heat the acid to 65-75 °C.

[¢]

[e]

Add 300g of the intermediate, 1-(2,2,2-trichloroethyl)-4-fluorobenzene, and 50g of
dichloroethane dropwise.

[e]

Maintain the reaction temperature for 8 hours.

o

Upon completion, cool the system and quench by adding the mixture to ice water.
 Purification:

o Filter the resulting solid product.

o Wash the solid.

o Perform recrystallization from toluene to yield pure 4-Fluorophenylacetic acid (reported
yield: 175.69, >99% purity by HPLC).[14]
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Workflow for Synthesis of 4-Fluorophenylacetic Acid

Step 1: Diazotization-Addition
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Synthesis Workflow Diagram.
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An HPLC method has been described for the separation of fluorophenylacetic acid isomers,
which is essential for quality control and purity assessment.[13]

Methodology:

« Column: Primesep SB reverse-phase column (4.6 x 250 mm, 5 um, 100 A).

o Mobile Phase: A mixture of acetonitrile (MeCN) and water. Two conditions are provided:
o Condition 1: 40/60% MeCN/H20 with 0.2% Formic Acid buffer.
o Condition 2: 60/40% MeCN/H20 with 2.0% Acetic Acid buffer.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 264 nm.

o Outcome: This method allows for the retention, separation, and precise resolution of 4-
fluorophenylacetic acid from its 2- and 3-fluoro isomers. The method is also compatible
with Mass Spectrometry (MS).[13]
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Workflow for HPLC Analysis of Fluorophenylacetic Acid Isomers

e Prepare Mobile Phase Set HPLC Parameters
(Dissolvepin Mob”epphase) (e.g., 40/60 MeCN/H20 Flow Rate: 1.0 mL/min
+ 0.2% Formic Acid) Detection: UV 264 nm

Inject Sample onto
Primesep SB Column

Elute and Separate Isomers

'

Detect with UV Detector

l

Analyze Chromatogram
(Retention, Resolution, Purity)

Click to download full resolution via product page
HPLC Analysis Workflow.

Safety and Handling

4-Fluorophenylacetic acid is classified as an irritant.[9][15] Proper safety precautions are
mandatory when handling this compound.

¢ Hazard Statements:
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o Causes skin irritation.[9][15]

o Causes serious eye irritation.[9][15]

o May cause respiratory irritation.[12][15]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear approved safety goggles or a face shield.[5][10]

o Skin Protection: Handle with impervious gloves. Wear protective clothing to prevent skin
contact.[5][10]

o Respiratory Protection: Not typically required where ventilation is adequate. If dust is
generated, use a NIOSH-approved N95 dust mask.[5]

o First Aid Measures:

[e]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[5][15]

o

Skin Contact: Immediately wash off with soap and plenty of water.[5][15]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[5][15]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting.[5][10]

o Storage: Store in a well-ventilated place. Keep the container tightly closed in a cool, dry
place.[12][15] It is incompatible with strong oxidizing agents.[12][15]

This guide is intended for informational purposes for qualified professionals and is based on
the provided search results. Always consult a comprehensive Safety Data Sheet (SDS) before
handling any chemical and perform a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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